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Compound of Interest

Compound Name: 4-Bromo-2-fluorobiphenyl!

Cat. No.: B126189

Application Notes: 4-Bromo-2-fluorobiphenyl in
Medicinal Chemistry

Introduction

4-Bromo-2-fluorobiphenyl is a halogenated aromatic hydrocarbon that serves as a crucial
building block in organic synthesis and medicinal chemistry.[1] Its structure, featuring a
biphenyl core with bromine and fluorine substituents, provides a versatile scaffold for
constructing complex molecules. The presence of the bromine atom at the 4-position and a
fluorine atom at the 2-position creates specific reactivity and conformational properties, making
it an ideal starting material for synthesizing a range of bioactive compounds.[1] This compound
is particularly noted as a key intermediate in the preparation of non-steroidal anti-inflammatory
drugs (NSAIDs) and other therapeutic agents.[2][3]

Chemical Properties:

Molecular Formula: C12HsBrF[4]

Molecular Weight: 251.09 g/mol [4]

Appearance: White to light yellow or pale yellow crystalline solid.[2][3]

CAS Number: 41604-19-7[5]
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The strategic placement of the fluorine atom influences the molecule's electronic properties and
can enhance the pharmacological profile of the final drug product, affecting aspects like
metabolic stability and binding affinity.[6] The bromine atom provides a reactive handle for
various cross-coupling reactions, enabling the facile introduction of diverse functionalities.

Key Applications in Drug Synthesis

The primary application of 4-Bromo-2-fluorobiphenyl in medicinal chemistry is as a precursor
for the synthesis of Flurbiprofen, a widely used NSAID.[3][5] It is also used as an intermediate
for other active compounds, such as Tazarotene.[3]

Synthesis of Flurbiprofen

Step 1 _ | Grignard Formation | Step2 _|  Carboxylation 5| 2-Fluoro-biphenyl-4-carboxylic acid
(Mg, THF) (1. CO2, 2. H30+) (Flurbiprofen Acid Moiety Precursor)

4-Bromo-2-fluorobiphenyl

[Ar-Pd(n)-X(Lz)]

R-B(OR):2

[Ar-Pd(II)-R(Lz)]
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Oxidative Addition
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AR Out [ Transmetalation

(R-B(OR)2 + Base)
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Combine Aryl Halide, Boronic Acid,
Base, and Catalyst in Flask

Evacuate and Backfill
with Inert Gas (3x)

G\dd Degassed SoIvenD

Heat with Stirring
(e.g., 90 °C, 12h)

(Monitor by TLC/LC-MS)

Cool, Dilute, and Perform
Aqueous Workup (Wash)

Dry, Concentrate, and Purify
(Column Chromatography)

Final Product
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Pd(0)Lz

Oxidative Addition
(Ar-X)

Amine Coordination
Ar-NR2 Out & Deprotonation
(R2NH + Base)

(Ar-Pd(II)-X(L))

R2NH In

(Ar-Pd(II)-NRz(L))
(Reductive EIiminatiorD @

Buchwald-Hartwig Catalytic Cycle
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@ert Atmospher@

Combine Aryl Halide, Amine,
Base, and Catalyst in Schlenk Tube

'
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:

Heat with Stirring
(e.g., 110 °C, 18h)

(Monitor by TLC/LC-MS)

Cool, Dilute, and Filter
through Celite

(Perform Agueous Waer

Dry, Concentrate, and Purify
(Column Chromatography)

Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b126189?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/4-bromo-2-fluorobiphenyl-dic23743.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8158970.htm
https://www.viwit.com/product/431.html
https://www.viwit.com/product/431.html
https://www.pharmacompass.com/chemistry-chemical-name/4-bromo-2-fluorobiphenyl
https://www.pharmacompass.com/chemistry-chemical-name/4-bromo-2-fluorobiphenyl
https://www.tylonpharma.in/4-bromo-2-fluoro-biphenyl.htm
https://pubmed.ncbi.nlm.nih.gov/32448051/
https://pubmed.ncbi.nlm.nih.gov/32448051/
https://www.benchchem.com/product/b126189#4-bromo-2-fluorobiphenyl-as-a-building-block-in-medicinal-chemistry
https://www.benchchem.com/product/b126189#4-bromo-2-fluorobiphenyl-as-a-building-block-in-medicinal-chemistry
https://www.benchchem.com/product/b126189#4-bromo-2-fluorobiphenyl-as-a-building-block-in-medicinal-chemistry
https://www.benchchem.com/product/b126189#4-bromo-2-fluorobiphenyl-as-a-building-block-in-medicinal-chemistry
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b126189?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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